Stereoselective Synthesis of trans-2-Phenylcyclopropanol: An In-depth Technical Guide
Stereoselective Synthesis of trans-2-Phenylcyclopropanol: An In-depth Technical Guide
Abstract
The cyclopropane motif is a cornerstone in medicinal chemistry and natural product synthesis, prized for its unique conformational properties and inherent ring strain that can be harnessed for further synthetic transformations.[1][2] Among substituted cyclopropanes, trans-2-phenylcyclopropanol represents a valuable chiral building block. This guide provides a comprehensive overview of the primary strategies for the stereoselective synthesis of trans-2-phenylcyclopropanol, with a focus on the underlying mechanistic principles that govern stereocontrol. We will delve into both well-established and emerging methodologies, including directed Simmons-Smith cyclopropanations, transition-metal-catalyzed carbene-transfer reactions, and innovative biocatalytic approaches. Each section is designed to offer not only procedural details but also the critical scientific rationale behind the selection of reagents, catalysts, and reaction conditions, thereby providing researchers with a robust framework for practical application and further innovation.
Introduction: The Significance of the Cyclopropyl Moiety
The three-membered carbocyclic ring of cyclopropane confers a unique set of properties, including high ring strain (approximately 29 kcal/mol) and distinct bonding characteristics, which render it a versatile synthetic intermediate.[3] The presence of a cyclopropane ring in a molecule can significantly influence its biological activity, often by imparting conformational rigidity or by acting as a bioisostere for other functional groups. Consequently, the development of efficient and stereoselective methods for the synthesis of substituted cyclopropanes remains an area of intense research.[1] This guide will specifically focus on the stereoselective synthesis of trans-2-phenylcyclopropanol, a key intermediate in the synthesis of various biologically active compounds.
Foundational Strategies: Simmons-Smith Cyclopropanation
The Simmons-Smith reaction is a classic and widely utilized method for the cyclopropanation of alkenes.[4][5] It involves the reaction of an alkene with an organozinc carbenoid, typically formed from diiodomethane and a zinc-copper couple.[5] The reaction is known for its stereospecificity, where the stereochemistry of the starting alkene is retained in the cyclopropane product.[4]
Directed Simmons-Smith Reaction of Cinnamyl Alcohol
For the synthesis of trans-2-phenylcyclopropanol, the Simmons-Smith reaction of cinnamyl alcohol offers a direct route. A key aspect of achieving high diastereoselectivity is the directing effect of the hydroxyl group.[1] The zinc reagent can coordinate to the hydroxyl group of the allylic alcohol, delivering the methylene group to the same face of the double bond, a phenomenon that has been extensively exploited to control the stereochemical outcome of cyclopropanation reactions.[1]
A modified procedure, often referred to as the Furukawa modification, utilizes diethylzinc (Et₂Zn) in place of the zinc-copper couple, which can enhance reactivity.[5]
Experimental Protocol: Diastereoselective Simmons-Smith Cyclopropanation of (E)-Cinnamyl Alcohol
-
To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (CH₂Cl₂).
-
Cool the flask to 0 °C in an ice bath.
-
Add diethylzinc (1.0 M solution in hexanes, 2.2 equivalents) dropwise to the stirred solvent.
-
Slowly add a solution of (E)-cinnamyl alcohol (1.0 equivalent) in anhydrous CH₂Cl₂ to the flask.
-
In a separate flask, prepare a solution of diiodomethane (CH₂I₂, 2.2 equivalents) in anhydrous CH₂Cl₂.
-
Add the diiodomethane solution dropwise to the reaction mixture at 0 °C.
-
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).
-
Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).
-
Extract the aqueous layer with CH₂Cl₂ (3 x volumes).
-
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to afford trans-2-phenylcyclopropanol.
Asymmetric Simmons-Smith Cyclopropanation
Achieving enantioselectivity in the Simmons-Smith reaction typically requires the use of a chiral auxiliary or a stoichiometric chiral promoter.[6] More advanced methods employ catalytic amounts of a chiral ligand to induce asymmetry. A variety of chiral ligands have been developed for this purpose, including those derived from tartrates, amino alcohols, and BINOL.[7][8]
For instance, the use of chiral aziridine-phosphines as ligands in the Simmons-Smith cyclopropanation of cinnamyl alcohol has been shown to produce the corresponding cyclopropyl derivative with high enantiomeric excess.[7]
Table 1: Asymmetric Simmons-Smith Cyclopropanation of Cinnamyl Alcohol with Chiral Ligands
| Chiral Ligand/Auxiliary | Diastereomeric Ratio (trans:cis) | Enantiomeric Excess (ee) | Reference |
| (+)-Diethyl tartrate | >95:5 | up to 92% | [9] |
| Chiral Aziridine-Phosphine | 10:1 - 15:1 | 80-98% | [10] |
| Chiral Dioxaborolane | 16:1 | 98% | [8] |
The choice of chiral ligand is critical and often requires screening to achieve optimal results for a specific substrate. The mechanism of stereoselection involves the formation of a chiral zinc carbenoid complex, which then preferentially reacts with one face of the alkene.
Transition Metal-Catalyzed Cyclopropanation
An alternative and powerful approach to cyclopropane synthesis involves the transition metal-catalyzed decomposition of diazo compounds in the presence of an alkene.[1] Rhodium(II) and copper(I) complexes are among the most effective catalysts for these transformations. The reaction proceeds via a metal-carbene intermediate, which then undergoes cyclopropanation with the alkene.
Rhodium(II)-Catalyzed Cyclopropanation
Rhodium(II) carboxylates, such as Rh₂(OAc)₄, are highly efficient catalysts for the cyclopropanation of alkenes with diazo compounds like ethyl diazoacetate (EDA). The stereoselectivity of this reaction can be controlled by the choice of the rhodium catalyst and the substituents on the diazo compound and the alkene. Density functional theory (DFT) calculations have shown that the cyclopropanation step is typically concerted but asynchronous.[11] The trans-diastereoselectivity often observed in the reaction of styrene with EDA is attributed to minimizing steric interactions in the transition state.[11]
Logical Flow of Rhodium-Catalyzed Cyclopropanation
Caption: Rhodium-catalyzed cyclopropanation cycle.
Enantioselective Transition Metal-Catalyzed Cyclopropanation
To achieve enantioselectivity, chiral ligands are incorporated into the transition metal catalyst. A wide array of chiral ligands, including those based on bis(oxazolines), salicylaldimines (salen), and porphyrins, have been successfully employed in asymmetric cyclopropanation reactions. The chiral environment created by the ligand around the metal center directs the approach of the alkene to the metal-carbene intermediate, leading to the preferential formation of one enantiomer of the cyclopropane product.
Biocatalytic Approaches: The New Frontier
In recent years, biocatalysis has emerged as a powerful tool for stereoselective synthesis.[12][13] Enzymes, particularly engineered heme-containing proteins like cytochrome P450s and myoglobins, have been repurposed to catalyze abiological carbene transfer reactions with high levels of efficiency and stereoselectivity.[13][14][15]
Engineered Heme Proteins for Asymmetric Cyclopropanation
Researchers have successfully engineered variants of cytochrome P450 and dehaloperoxidase to catalyze the cyclopropanation of vinyl esters with ethyl diazoacetate, affording cyclopropanol derivatives with excellent diastereo- and enantioselectivity (up to 99.5:0.5 dr and er).[14][16] These biocatalytic systems offer several advantages over traditional chemical catalysts, including mild reaction conditions (often in aqueous media), high turnover numbers, and the potential for exquisite control over stereochemistry through directed evolution.[13][14]
The mechanism of hemoprotein-catalyzed cyclopropanation is believed to involve the formation of a heme-carbenoid intermediate.[15] The protein scaffold then plays a crucial role in orienting the substrate and controlling the stereochemical outcome of the reaction.
Workflow for Biocatalytic Cyclopropanation
Caption: General workflow for enzymatic cyclopropanation.
Advantages and Future Outlook of Biocatalysis
The use of enzymes for the synthesis of chiral cyclopropanes is a rapidly evolving field.[12][13] The ability to fine-tune the selectivity of these biocatalysts through protein engineering opens up exciting possibilities for the synthesis of a wide range of structurally diverse and enantioenriched cyclopropane-containing molecules.[2][14] This approach is particularly attractive for the pharmaceutical industry, where there is a high demand for enantiomerically pure compounds.
Alternative and Emerging Methodologies
While the Simmons-Smith reaction and transition-metal-catalyzed cyclopropanations are the most common methods, other strategies for the stereoselective synthesis of cyclopropanols have been developed.
Kulinkovich Reaction
The Kulinkovich reaction, which involves the reaction of an ester with a Grignard reagent in the presence of a titanium(IV) alkoxide, can be used to synthesize cyclopropanols.[17] While not as widely used for the synthesis of trans-2-phenylcyclopropanol, it represents a valuable alternative for the preparation of other substituted cyclopropanols.
Carbocupration of Cyclopropenes
A more recent approach involves the diastereoselective carbocupration of alkoxy-functionalized cyclopropenes, followed by trapping of the resulting cyclopropylmetal species with an electrophilic oxygen source.[17] This method allows for the synthesis of highly substituted cyclopropanol derivatives with excellent stereocontrol.[17]
Conclusion
The stereoselective synthesis of trans-2-phenylcyclopropanol can be achieved through a variety of powerful synthetic methods. The choice of a particular strategy will depend on factors such as the desired scale of the reaction, the availability of starting materials and catalysts, and the required level of stereochemical purity. The classic directed Simmons-Smith reaction remains a reliable method for achieving high diastereoselectivity. For enantioselective synthesis, asymmetric Simmons-Smith reactions employing chiral ligands and transition-metal-catalyzed cyclopropanations with chiral catalysts are the methods of choice. The emergence of biocatalysis offers a green and highly selective alternative that is poised to become increasingly important in the synthesis of chiral cyclopropanes. As research in this area continues, we can expect the development of even more efficient, selective, and sustainable methods for the synthesis of this valuable class of molecules.
References
-
Enantio- and Diastereoenriched Enzymatic Synthesis of 1,2,3-Polysubstituted Cyclopropanes from (Z/E)-Trisubstituted Enol Acetates. Journal of the American Chemical Society. Available at: [Link]
-
Mechanism and stereoselectivity of the Rh(ii)-catalyzed cyclopropanation of diazooxindole: a density functional theory study. RSC Publishing. Available at: [Link]
-
Dehaloperoxidase Catalyzed Stereoselective Synthesis of Cyclopropanol Esters. The Journal of Organic Chemistry. Available at: [Link]
-
Enantio- and Diastereoenriched Enzymatic Synthesis of 1,2,3-Polysubstituted Cyclopropanes from (Z/E)-Trisubstituted Enol Acetates. PMC. Available at: [Link]
-
Stereoselectivity and Stereospecificity of Cyclopropanation Reactions with Stable (Phosphanyl)(silyl)carbenes. Journal of the American Chemical Society. Available at: [Link]
-
Diversity-Oriented Enzymatic Synthesis of Cyclopropane Building Blocks. ACS Catalysis. Available at: [Link]
-
Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase Featuring Radical Reactivity. PMC. Available at: [Link]
-
Diversity-Oriented Enzymatic Synthesis of Cyclopropane Building Blocks. NSF Public Access Repository. Available at: [Link]
-
Stereoselective Cyclopropanation Reactions. Chemical Reviews. Available at: [Link]
-
Efficient Asymmetric Simmons-Smith Cyclopropanation and Diethylzinc Addition to Aldehydes Promoted by Enantiomeric Aziridine-Phosphines. MDPI. Available at: [Link]
-
Cyclopropanation of Alkenes. Master Organic Chemistry. Available at: [Link]
-
Synthesis of Silicon Substituted Cyclopropylmethyl Alcohols in Optically Active Form via Asymmetric Simmons-Smith Reaction of. J-STAGE. Available at: [Link]
-
Stereoselective Enzymatic Synthesis of Heteroatom-Substituted Cyclopropanes. ACS Catalysis. Available at: [Link]
-
Asymmetric Simmons-Smith cyclopropanation of cinnamyl alcohol catalyzed by aziridines 1-12. ResearchGate. Available at: [Link]
-
Diastereo- and enantioselective preparation of cyclopropanol derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]
-
Cyclopropanation. Andrew G Myers Research Group, Harvard University. Available at: [Link]
-
Simmons–Smith reaction. Wikipedia. Available at: [Link]
-
Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. PMC. Available at: [Link]
-
Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. ACS Publications. Available at: [Link]
-
Diastereoselective Preparation of Cyclopropanols Using Methylene Bis(iodozinc). PMC. Available at: [Link]
-
Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry. Available at: [Link]
- Method of synthesis of trans-2-phenylcyclopropylamine. Google Patents.
-
Recent advances in asymmetric synthesis via cyclopropanol intermediates. PubMed. Available at: [Link]
-
Simmons‐Smith reaction. ResearchGate. Available at: [Link]
-
Recent advances in asymmetric synthesis via cyclopropanol intermediates. ResearchGate. Available at: [Link]
-
Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. Wiley Online Library. Available at: [Link]
-
General Methods of Enantioselective Cyclopropanations. Macmillan Group, Princeton University. Available at: [Link]
-
Dehaloperoxidase Catalyzed Stereoselective Synthesis of Cyclopropanol Esters. The Journal of Organic Chemistry. Available at: [Link]
-
Construction of a cis-Cyclopropane via Reductive Radical Decarboxylation. Enantioselective Synthesis of cis- and trans-1-Arylpiperazyl-2-phenylcyclopropanes Designed as Antidopaminergic Agents. The Journal of Organic Chemistry. Available at: [Link]
-
Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. ResearchGate. Available at: [Link]
-
Asymmetric Synthesis of Chiral Cyclopropanes from Sulfoxonium Ylides Catalyzed by a Chiral-at-Metal Rh(III) Complex. Organic Letters. Available at: [Link]
-
Enantioselective Synthesis of trans-Disubstituted Cyclopropyltrifluoroborate Building Blocks through Ru-Catalyzed Cyclopropanation. Organic Process Research & Development. Available at: [Link]
-
Stereoselective Synthesis and Isolation of (±)-trans,trans-Cyclohexane-1,2,4,5-tetraol. MDPI. Available at: [Link]
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. pubs.acs.org [pubs.acs.org]
- 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 4. masterorganicchemistry.com [masterorganicchemistry.com]
- 5. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
- 6. Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. macmillan.princeton.edu [macmillan.princeton.edu]
- 9. academic.oup.com [academic.oup.com]
- 10. researchgate.net [researchgate.net]
- 11. Mechanism and stereoselectivity of the Rh(ii)-catalyzed cyclopropanation of diazooxindole: a density functional theory study - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 12. Enantio- and Diastereoenriched Enzymatic Synthesis of 1,2,3-Polysubstituted Cyclopropanes from (Z/E)-Trisubstituted Enol Acetates - PMC [pmc.ncbi.nlm.nih.gov]
- 13. pubs.acs.org [pubs.acs.org]
- 14. Dehaloperoxidase Catalyzed Stereoselective Synthesis of Cyclopropanol Esters - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase Featuring Radical Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
- 16. pubs.acs.org [pubs.acs.org]
- 17. BJOC - Diastereo- and enantioselective preparation of cyclopropanol derivatives [beilstein-journals.org]
